Cas no 41835-08-9 (1-(3-Cyanophenyl)-2-thiourea)

• Product Name: 1-(3-Cyanophenyl)-2-thiourea
• CAS No: 41835-08-9
• MF: C₈H₇N₃S
• MW: 177.226279497147
• MDL: MFCD00060439
• CID: 328237
• PubChem ID: 2757972
• Update Time: 2025-04-19

1-(3-Cyanophenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-cyano-N'-phenyl-
• (3-cyanophenyl)thiourea
• 1-(3-Cyanophenyl)-2-thiourea
• 1-cyano-3-phenyl-thiourea
• 3-cyanophenylthiourea
• 4-Phenyl-thioallophanonitril
• 4-phenyl-thioallophanonitrile
• N-cyano-N'-phenylthiourea
• N-Phenyl-N'-cyan-thioharnstoff
• Phenylthiocarbamincyanid
• Thiourea,N-cyano-N'-phenyl
• VNRXRPBDGKIBKS-UHFFFAOYSA-N
• 1-(3-cyanophenyl)-2-thiourea, AldrichCPR
• 41835-08-9
• AKOS009156270
• DTXSID10374103
• 1-(3-cyanophenyl)thiourea
• FT-0682076
• SCHEMBL1884990
• 850164-09-9
• MFCD00060439
• N-(3-cyanophenyl)thiourea
• A825667
• DB-018507

• MDL： MFCD00060439
• Inchi： 1S/C8H7N3S/c9-5-6-2-1-3-7(4-6)11-8(10)12/h1-4H,(H3,10,11,12)
• InChI Key： VNRXRPBDGKIBKS-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 177.03600
• Monoisotopic Mass: 177.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.9A^2

Experimental Properties

• Density: 1.33
• Melting Point: 160-163°C
• Boiling Point: 137°C
• Flash Point: 151.6°C
• Refractive Index: 1.679
• PSA: 93.93000
• LogP: 1.98708

1-(3-Cyanophenyl)-2-thiourea Security Information

• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Storage Condition：(BD50570)
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas